(32-Carbonyl)-RMC-5552: A Technical Guide to its Mechanism of Action as a Bi-Steric mTORC1-Selective Inhibitor
(32-Carbonyl)-RMC-5552: A Technical Guide to its Mechanism of Action as a Bi-Steric mTORC1-Selective Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
(32-Carbonyl)-RMC-5552, more commonly known as RMC-5552, is a first-in-class, potent, and selective bi-steric inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1).[1][2][3][4] Its unique mechanism of action, involving simultaneous binding to both the allosteric FKBP12-rapamycin-binding (FRB) domain and the orthosteric ATP-binding site of mTOR, allows for profound and selective inhibition of mTORC1 signaling.[4][5] This dual engagement overcomes a key limitation of previous generations of mTOR inhibitors by effectively suppressing the phosphorylation of the translational repressor protein, eukaryotic initiation factor 4E-binding protein 1 (4EBP1).[1][3] By inhibiting 4EBP1 phosphorylation, RMC-5552 impedes the translation of key oncoproteins, leading to anti-proliferative and pro-apoptotic effects in cancer cells with hyperactivated mTORC1 signaling.[2][5] Preclinical and clinical studies have demonstrated the potential of RMC-5552 as a promising therapeutic agent in various solid tumors, both as a monotherapy and in combination with other targeted agents, such as RAS(ON) inhibitors.[1][6]
Introduction: The mTOR Signaling Pathway and the Rationale for mTORC1-Selective Inhibition
The phosphatidylinositol 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Hyperactivation of this pathway is a frequent event in human cancers, making it a prime target for therapeutic intervention. The central effector of this pathway is mTOR, a serine/threonine kinase that exists in two distinct multiprotein complexes: mTORC1 and mTORC2.
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mTORC1: Composed of mTOR, regulatory-associated protein of mTOR (Raptor), and other proteins, mTORC1 is a master regulator of protein synthesis. It phosphorylates key substrates such as S6 kinase (S6K) and 4EBP1, leading to increased translation of mRNAs essential for cell growth and proliferation.
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mTORC2: Containing mTOR and rapamycin-insensitive companion of mTOR (Rictor), mTORC2 is involved in the activation of AKT and other kinases, thereby regulating cell survival and cytoskeletal organization.
While dual inhibition of mTORC1 and mTORC2 has been explored, it is often associated with dose-limiting toxicities, such as hyperglycemia, due to the disruption of mTORC2-mediated glucose homeostasis. Therefore, selective inhibition of mTORC1 offers a more targeted approach to cancer therapy with a potentially improved therapeutic window.
Mechanism of Action of RMC-5552: A Bi-Steric Approach
RMC-5552 represents a novel class of "bi-steric" inhibitors that are designed for high-potency and selective inhibition of mTORC1.[4] Its structure comprises a rapamycin-like macrocycle that binds to the FRB domain of mTOR in complex with FKBP12, and a synthetic ATP-competitive inhibitor moiety connected by a linker. This unique architecture allows RMC-5552 to simultaneously occupy both the allosteric and orthosteric sites of mTORC1.
This bi-steric engagement leads to a significantly deeper and more sustained inhibition of mTORC1 activity compared to allosteric inhibitors (rapalogs) or orthosteric inhibitors alone. A critical consequence of this profound inhibition is the effective suppression of 4EBP1 phosphorylation.[1][3] Unphosphorylated 4EBP1 binds tightly to the eukaryotic translation initiation factor 4E (eIF4E), preventing the assembly of the eIF4F complex and thereby inhibiting cap-dependent translation of oncogenic proteins.
Signaling Pathway Diagram
Caption: Mechanism of action of RMC-5552 on the mTOR signaling pathway.
Quantitative Data
Table 1: In Vitro Potency and Selectivity of RMC-5552
| Target/Biomarker | Assay Type | Cell Line | IC50 (nM) | mTORC1/mTORC2 Selectivity | Reference |
| p-S6K (mTORC1 substrate) | Cellular Assay | MDA-MB-468 | 0.14 | ~40-fold | [7] |
| p-4EBP1 (mTORC1 substrate) | Cellular Assay | MDA-MB-468 | 0.48 | ~40-fold | [7] |
| p-AKT (mTORC2 substrate) | Cellular Assay | MDA-MB-468 | 19 | ~40-fold | [7] |
Table 2: Preclinical In Vivo Efficacy of RMC-5552
| Tumor Model | Dosing Regimen | Outcome | Reference |
| HCC1954 human breast cancer xenograft | 1 mg/kg, weekly, intraperitoneal | Significant tumor growth inhibition | [8] |
| HCC1954 human breast cancer xenograft | 3 mg/kg, weekly, intraperitoneal | Tumor stasis | [8] |
| KRAS-mutant NSCLC models (with RAS(ON) inhibitors) | Not specified | Enhanced tumor apoptosis and durable tumor regressions | [1][6] |
Table 3: Phase 1/1b Clinical Trial (NCT04774952) Overview
| Parameter | Description | Reference |
| Study Design | Open-label, multicenter, dose-escalation and dose-expansion | [9] |
| Patient Population | Adult patients with advanced relapsed or refractory solid tumors | [9] |
| Dose Levels (escalation) | 1.6, 3, 6, 8, 10, 12, 16 mg IV weekly | [10] |
| Most Common Drug-Related Adverse Events (>25%) | Mucositis/stomatitis (43%), decreased appetite (29%) | [11] |
| Preliminary Efficacy (at doses ≥6 mg) | 1 confirmed Partial Response (PR) in a patient with head and neck cancer (PTEN mutation), 3 patients with Stable Disease (SD) | [1][11] |
Experimental Protocols
In Vitro Cellular Assays for mTORC1/mTORC2 Inhibition
Objective: To determine the potency and selectivity of RMC-5552 in inhibiting the phosphorylation of mTORC1 and mTORC2 substrates in a cellular context.
Methodology:
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Cell Culture: MDA-MB-468 human breast cancer cells are cultured in appropriate media supplemented with fetal bovine serum.
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Compound Treatment: Cells are treated with a serial dilution of RMC-5552 for a specified period (e.g., 2 hours).
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Cell Lysis: Following treatment, cells are lysed to extract total protein.
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Western Blotting or ELISA: Protein lysates are analyzed by Western blotting or enzyme-linked immunosorbent assay (ELISA) using specific antibodies to detect the phosphorylated forms of S6K (a downstream target of S6K1), 4EBP1 (mTORC1 substrates), and AKT at Ser473 (an mTORC2 substrate).
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Data Analysis: The intensity of the phosphorylated protein bands is quantified and normalized to a loading control (e.g., total protein or a housekeeping gene). IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation. The mTORC1/mTORC2 selectivity is determined by the ratio of the p-AKT IC50 to the p-4EBP1 IC50.
In Vivo Xenograft Studies
Objective: To evaluate the anti-tumor efficacy of RMC-5552 in a preclinical animal model.
Methodology (based on HCC1954 xenograft model): [8]
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Cell Line and Animal Model: HCC1954 human breast cancer cells are implanted subcutaneously into immunocompromised mice (e.g., BALB/c nude mice).
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Tumor Growth and Randomization: Tumors are allowed to grow to a specified size (e.g., 100-200 mm³), after which the animals are randomized into treatment and vehicle control groups.
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Drug Administration: RMC-5552 is formulated in a suitable vehicle and administered to the treatment group at specified doses and schedules (e.g., 1 mg/kg and 3 mg/kg, once weekly via intraperitoneal injection). The control group receives the vehicle only.
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Tumor Volume Measurement: Tumor dimensions are measured regularly (e.g., twice weekly) with calipers, and tumor volume is calculated using the formula: (width² x length)/2.
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Monitoring: Animal body weight and general health are monitored throughout the study as indicators of toxicity.
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Pharmacodynamic Analysis: At the end of the study, tumors may be excised at various time points after the final dose to assess the in vivo inhibition of mTORC1 signaling (e.g., by measuring p-4EBP1 levels).
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Data Analysis: Tumor growth curves are plotted for each group, and statistical analyses (e.g., t-test or ANOVA) are performed to determine the significance of the anti-tumor effect.
Experimental Workflow Diagram
Caption: General experimental workflow for preclinical evaluation of RMC-5552.
Clinical Development
RMC-5552 is currently being evaluated in a Phase 1/1b clinical trial (NCT04774952) for the treatment of adult patients with advanced solid tumors that have relapsed or are refractory to standard therapies.[9] The study aims to determine the safety, tolerability, pharmacokinetics, and preliminary efficacy of RMC-5552 monotherapy. Initial results have shown that RMC-5552 is clinically active in tumors with mTORC1 signaling activation at a tolerable dose and schedule.[1]
A key clinical observation is the low incidence of hyperglycemia, which is a common dose-limiting toxicity for pan-mTOR inhibitors. This finding supports the preclinical hypothesis that the mTORC1-selective mechanism of RMC-5552 spares mTORC2 function, leading to a more favorable safety profile. The most frequently observed adverse event is mucositis/stomatitis, a known class effect of mTOR inhibitors.
Clinical Trial Workflow Diagram
Caption: Simplified workflow of the RMC-5552 Phase 1/1b clinical trial.
Future Directions and Combination Therapies
The potent and selective inhibition of mTORC1 by RMC-5552 makes it an attractive candidate for combination therapies. The mTOR pathway is known to play a role in resistance to various targeted therapies, including inhibitors of the RAS pathway. Preclinical studies have already demonstrated marked combinatorial anti-tumor activity of RMC-5552 with RAS(ON) inhibitors in KRAS-mutant cancer models.[1][6] This suggests that RMC-5552 could be a valuable "companion inhibitor" to overcome or delay the development of resistance to RAS-targeted therapies. Future clinical investigations will likely focus on exploring these combination strategies in genetically defined patient populations.
Conclusion
(32-Carbonyl)-RMC-5552 is a pioneering bi-steric inhibitor that achieves potent and selective inhibition of mTORC1. Its unique mechanism of action, which leads to the effective suppression of 4EBP1 phosphorylation, addresses a key limitation of previous mTOR inhibitors. The promising preclinical and early clinical data suggest that RMC-5552 has the potential to be a valuable therapeutic agent for patients with cancers driven by hyperactive mTORC1 signaling. Further clinical development, particularly in combination with other targeted therapies, will be crucial in defining its role in the oncology treatment landscape.
References
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- 2. pubs.acs.org [pubs.acs.org]
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- 4. aacrjournals.org [aacrjournals.org]
- 5. Discovery of RMC-5552, a selective bi-steric inhibitor of mTORC1 that suppresses 4EBP1 phosphorylation, for the treatment of mTORC1-activated tumors including RAS pathway escape - American Chemical Society [acs.digitellinc.com]
- 6. researchgate.net [researchgate.net]
- 7. medchemexpress.com [medchemexpress.com]
- 8. The Bi-steric, mTORC1-Selective Inhibitor, RMC-5552, in Advanced Solid Tumors: A Phase 1 Trial - PMC [pmc.ncbi.nlm.nih.gov]
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